Perazine maleate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
A phenothiazine antipsychotic with actions and uses similar to those of CHLORPROMAZINE. Extrapyramidal symptoms may be more common than other side effects.
Scientific Research Applications
Metabolic Interactions and Enzyme Inhibition
- Perazine maleate undergoes extensive metabolism involving enzymes such as CYP3A4, CYP2C9, and FMO3. Alterations in the activity of these enzymes can significantly change perazine clearance and may alter the clearance of co-administered compounds metabolized by related enzymes (Störmer et al., 2000).
Drug Interaction Studies
- Studies on the distribution interaction between perazine and antidepressants like imipramine or fluoxetine in vivo show that these drugs mutually influence each other's concentration in various tissues, impacting their therapeutic efficacy and side effects (Wójcikowski & Daniel, 2000).
Pharmacological Properties
- Research on perazine for schizophrenia suggests that it has a balanced profile of psychotropic action and may have some atypical features, which explains its broad applications in clinical practice. However, more well-designed trials are needed for firm conclusions (Kiejna, 2010).
Inhibition of Cytochrome P450 Isoenzyme
- Perazine at therapeutic drug concentrations inhibits human cytochrome P450 isoenzyme 1A2 (CYP1A2) and caffeine metabolism, which could be significant in understanding its interactions with other drugs metabolized by this enzyme (Wójcikowski & Daniel, 2009).
Impact on Inflammatory Responses
- Chronic treatment with perazine can modulate the reactivity of cells producing interleukin-1β, suggesting a potential impact on inflammatory responses in the brain (Obuchowicz et al., 2006).
Analytical Methodologies
- Spectrofluorimetric procedures have been developed for the assay of phenothiazine derivatives, including perazine maleate, which are crucial for accurate dosing and quality control in pharmaceutical preparations (Omar et al., 2020).
properties
CAS RN |
6002-77-3 |
---|---|
Product Name |
Perazine maleate |
Molecular Formula |
C24H29N3O4S |
Molecular Weight |
455.6 g/mol |
IUPAC Name |
(E)-but-2-enedioic acid;10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine |
InChI |
InChI=1S/C20H25N3S.C4H4O4/c1-21-13-15-22(16-14-21)11-6-12-23-17-7-2-4-9-19(17)24-20-10-5-3-8-18(20)23;5-3(6)1-2-4(7)8/h2-5,7-10H,6,11-16H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
InChI Key |
UASWVXBJEDDYKU-WLHGVMLRSA-N |
Isomeric SMILES |
CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=CC=CC=C42.C(=C/C(=O)O)\C(=O)O |
SMILES |
CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=CC=CC=C42.C(=CC(=O)O)C(=O)O |
Canonical SMILES |
CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=CC=CC=C42.C(=CC(=O)O)C(=O)O |
Related CAS |
84-97-9 (Parent) |
synonyms |
Dihydrochloride, Perazine Maleate, Perazine Perazine Perazine Dihydrochloride Perazine Maleate Perazine Maleate (1:1) Perazine Maleate (1:2) Pernazine Taxilan |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.